Cas no 2229121-04-2 (2-4-chloro-3-(trifluoromethyl)phenyloxirane)

2-4-chloro-3-(trifluoromethyl)phenyloxirane structure
2229121-04-2 structure
Product Name:2-4-chloro-3-(trifluoromethyl)phenyloxirane
CAS No:2229121-04-2
MF:C9H6ClF3O
MW:222.591552257538
CID:5825896
PubChem ID:139822708
Update Time:2023-12-26

2-4-chloro-3-(trifluoromethyl)phenyloxirane Chemical and Physical Properties

Names and Identifiers

    • 2-4-chloro-3-(trifluoromethyl)phenyloxirane
    • OZHQUGWAKGOCRT-UHFFFAOYSA-N
    • 2229121-04-2
    • EN300-1939798
    • 2-[4-Chloro-3-(trifluoromethyl)phenyl]oxirane
    • Inchi: 1S/C9H6ClF3O/c10-7-2-1-5(8-4-14-8)3-6(7)9(11,12)13/h1-3,8H,4H2
    • InChI Key: OZHQUGWAKGOCRT-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)C1CO1

Computed Properties

  • Exact Mass: 222.0059270g/mol
  • Monoisotopic Mass: 222.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.5Ų

2-4-chloro-3-(trifluoromethyl)phenyloxirane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1939798-0.05g
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$707.0 2023-09-17
Enamine
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Enamine
EN300-1939798-0.5g
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane
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$809.0 2023-09-17
Enamine
EN300-1939798-1.0g
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane
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$743.0 2023-06-01
Enamine
EN300-1939798-2.5g
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$1650.0 2023-09-17
Enamine
EN300-1939798-5.0g
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$2152.0 2023-06-01
Enamine
EN300-1939798-10.0g
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane
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$3191.0 2023-06-01
Enamine
EN300-1939798-1g
2-[4-chloro-3-(trifluoromethyl)phenyl]oxirane
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$842.0 2023-09-17
Enamine
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